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Core Quantitative Relationship

The table below summarizes the model-predicted QTcF prolongation at the maximum steady-state

concentration (C~max,ss~) for quizartinib maintenance doses, based on data from patients with newly

diagnosed AML [1] [2].

Maintenance Daily Dose Median ΔQTcF at C~max,ss~ 90% Confidence Interval

30 mg 18.4 ms 16.3 - 20.5 ms

60 mg 24.1 ms 21.4 - 26.6 ms

For context, in patients with relapsed/refractory AML, the predicted mean ΔQTcF for a 60 mg/day dose was

21.1 ms (90% CI: 18.3 - 23.6 ms) [3] [4].

Experimental Protocol for Concentration-QTc Analysis

For researchers aiming to conduct a similar analysis, the following methodology details the standard

approach used in the pivotal trials.
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1. Data Collection and Population

Source: Data from a phase 3, randomized, clinical trial (e.g., QuANTUM-First, NCT02668653) [2].
Population: Patients with newly diagnosed FLT3-ITD-positive AML receiving quizartinib in

combination with chemotherapy and as maintenance monotherapy [2].
Analysis Population: All patients with at least one QTcF observation and a time-matched

pharmacokinetic (PK) sample [2].

2. ECG and PK Sampling

ECG Measurements: Obtain triplicate 12-lead ECG readings at each time point. Do not average

them; use all replicates in the analysis [2].
QTc Calculation: Automatically convert QT intervals to QTcF using the Fridericia formula: QTcF =

QT / RR³ᐟ², where RR is the interval between two consecutive R waves [2] [5].
PK Sampling: Collect blood samples for plasma concentration analysis at time points precisely

matched to the ECG measurements [3].
Concentration Data: Use observed plasma concentrations of quizartinib and its active metabolite,

AC886, in the analysis [2].

3. Modeling and Analysis

Model Type: Use non-linear mixed-effects modeling (NONMEM is standard). The relationship is best

described by a sigmoidal E~max~ model [1] [2].
Base Model: Test both linear and non-linear drug effect models. The final model should account for

circadian variation in QTcF using an empirical function of clock time [1] [2].
Covariate Analysis: Perform stepwise covariate model building to test the effect of intrinsic (e.g.,

age, sex) and extrinsic (e.g., hypokalemia, concomitant drugs) factors on baseline QTcF and the
slope of the concentration-QTc relationship [1] [3].

Model Evaluation: Use standard goodness-of-fit plots and predictive checks to validate the final
model.

4. Simulation

Purpose: Predict the ΔQTcF at the C~max,ss~ for relevant dosing scenarios (e.g., 30 mg and 60 mg)
[1].

Output: Report the median predicted ΔQTcF and its 90% confidence interval [1].

Key Findings and Clinical Implications
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Mechanism: Quizartinib prolongs the QT interval primarily by inhibiting the slow delayed rectifier

potassium current (I~Ks~), which is a less common mechanism compared to the I~Kr~ blockade
caused by most other QT-prolonging drugs [3] [6].

Metabolite Impact: The pharmacologically active metabolite AC886 also contributes to QTc
prolongation. However, after accounting for the parent drug's effect, including AC886 concentration

may not significantly improve the model [1] [3].
Significant Covariates:

Hypokalemia (serum K+ < 3.5 mmol/L) was identified as a statistically significant covariate that
increases the baseline QTcF [1] [3].

Age was a significant covariate for baseline QTcF in the newly diagnosed AML analysis [1].
Non-Significant Covariates: Sex, race, body weight, baseline QTcF, use of other QT-

prolonging drugs, hypomagnesemia, and hypocalcemia did not show a significant impact on the
concentration-ΔQTcF relationship itself [3] [4].

Risk Management and Dosing Implications

The concentration-QTc analysis directly informs critical clinical safety measures.

Dose Modification: The model-predicted ΔQTcF supports the need for a dose-modification algorithm
based on observed QTcF values during treatment [1] [6].

CYP3A Inhibitors: Concomitant use of strong CYP3A inhibitors significantly increases quizartinib
exposure. The model supports the clinical recommendation for a dose reduction in these patients to

mitigate the risk of excessive QTc prolongation [1] [3] [6].
Electrolyte Management: The identification of hypokalemia as a covariate reinforces the

requirement to monitor and correct electrolyte deficiencies before and during therapy [2] [6].

Experimental Workflow Diagram

The following diagram visualizes the key components of the analysis and their relationships, from data

collection to clinical application.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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